Cas no 819069-57-3 (3-Bromo-6-methoxy-2,4-dimethylpyridine)

3-Bromo-6-methoxy-2,4-dimethylpyridine is a halogenated pyridine derivative with a methoxy substituent at the 6-position and methyl groups at the 2- and 4-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom at the 3-position enhances reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, enabling further functionalization. The methoxy and methyl groups contribute to steric and electronic modulation, influencing regioselectivity in subsequent transformations. Its well-defined structure and stability make it suitable for use in complex molecule construction, including heterocyclic frameworks. The compound is typically handled under standard laboratory conditions, with purity verified by analytical techniques.
3-Bromo-6-methoxy-2,4-dimethylpyridine structure
819069-57-3 structure
Product Name:3-Bromo-6-methoxy-2,4-dimethylpyridine
CAS No:819069-57-3
MF:C8H10BrNO
MW:216.07510137558
MDL:MFCD17169935
CID:715634
PubChem ID:11241381
Update Time:2025-06-07

3-Bromo-6-methoxy-2,4-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-methoxy-2,4-dimethylpyridine
    • Pyridine, 3-bromo-6-methoxy-2,4-dimethyl-(9CI)
    • Pyridine,3-bromo-6-methoxy-2,4-dimethyl-
    • Pyridine, 3-bromo-6-methoxy-2,4-dimethyl- (9CI)
    • 3-Bromo-6-methoxy-2,4-dimethylpyridine (ACI)
    • AKOS016007893
    • DS-17224
    • SCHEMBL1853709
    • SZDHVOMPLABLPW-UHFFFAOYSA-N
    • Z1269241228
    • 3-bromo-6-methoxy-2,4-dimethyl-pyridine
    • MFCD17169935
    • EN300-127340
    • CS-0455997
    • DB-075796
    • DTXSID10459808
    • 819069-57-3
    • 3-Bromo-6-methoxy-2 pound not4-dimethylpyridine
    • MDL: MFCD17169935
    • Inchi: 1S/C8H10BrNO/c1-5-4-7(11-3)10-6(2)8(5)9/h4H,1-3H3
    • InChI Key: SZDHVOMPLABLPW-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC(OC)=NC=1C

Computed Properties

  • Exact Mass: 214.99458g/mol
  • Monoisotopic Mass: 214.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 243 ºC
  • Flash Point: 101 ºC

3-Bromo-6-methoxy-2,4-dimethylpyridine Pricemore >>

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3-Bromo-6-methoxy-2,4-dimethylpyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dichloromethane ;  45 min, -40 °C
2.1 Reagents: Phosphinic acid Solvents: Water ;  rt → 2 °C
2.2 Reagents: Sodium nitrite Solvents: Water ;  30 min, < 5 °C; 12 h, rt; pH 6 - 7, rt; 6 h, < 5 °C
3.1 Reagents: Silver carbonate Solvents: Dichloromethane ;  overnight, rt
Reference
Synthesis and Reactivity of Some 6-Substituted-2,4-dimethyl-3-pyridinols, a Novel Class of Chain-Breaking Antioxidants
Wijtmans, Maikel; et al, Journal of Organic Chemistry, 2004, 69(26), 9215-9223

Production Method 2

Reaction Conditions
1.1 Reagents: Silver carbonate Solvents: Dichloromethane ;  overnight, rt
Reference
Synthesis and Reactivity of Some 6-Substituted-2,4-dimethyl-3-pyridinols, a Novel Class of Chain-Breaking Antioxidants
Wijtmans, Maikel; et al, Journal of Organic Chemistry, 2004, 69(26), 9215-9223

3-Bromo-6-methoxy-2,4-dimethylpyridine Raw materials

3-Bromo-6-methoxy-2,4-dimethylpyridine Preparation Products

Additional information on 3-Bromo-6-methoxy-2,4-dimethylpyridine

Introduction to 3-Bromo-6-methoxy-2,4-dimethylpyridine (CAS No. 819069-57-3) and Its Emerging Applications in Chemical Biology

3-Bromo-6-methoxy-2,4-dimethylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 819069-57-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their role as pharmacophores in numerous therapeutic agents. The presence of bromine and methoxy substituents, along with methyl groups at the 2 and 4 positions, imparts unique electronic and steric properties that make it a valuable scaffold for medicinal chemistry investigations.

The structural features of 3-Bromo-6-methoxy-2,4-dimethylpyridine enable its participation in various chemical reactions, including nucleophilic substitution, cross-coupling reactions, and hydrogen bonding interactions. These reactivities have been exploited in the synthesis of more complex molecules, making it a useful intermediate in the development of novel drugs and agrochemicals. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, allowing for more efficient and scalable production processes.

In the realm of drug discovery, 3-Bromo-6-methoxy-2,4-dimethylpyridine has been explored as a precursor for molecules targeting a variety of biological pathways. For instance, its brominated pyridine core is conducive to Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). The methoxy group provides a site for further functionalization, enabling the introduction of additional pharmacophoric elements. Such modifications have led to the synthesis of derivatives with enhanced binding affinity and selectivity for biological targets.

One of the most compelling areas of research involving 3-Bromo-6-methoxy-2,4-dimethylpyridine is its application in oncology. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes overexpressed in cancer cells. The bromine atom serves as a handle for palladium-catalyzed coupling reactions with heterocycles or aromatic rings, allowing for the creation of constrained structures that mimic natural product scaffolds. Preliminary studies have indicated that certain analogs derived from this compound exhibit inhibitory activity against tyrosine kinases, which are critical regulators of cell proliferation and survival.

Another promising application lies in the field of neurology. Given the importance of pyridine-based compounds in modulating neurotransmitter systems, 3-Bromo-6-methoxy-2,4-dimethylpyridine has been investigated as a potential precursor for small molecules that interact with serotonin or dopamine receptors. Functionalized derivatives have demonstrated efficacy in animal models of depression and Parkinson’s disease, highlighting the compound’s therapeutic potential. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive candidate for further development.

The synthesis and characterization of 3-Bromo-6-methoxy-2,4-dimethylpyridine have also contributed to our understanding of pyridine chemistry. Researchers have leveraged its reactivity to develop new catalytic systems and reaction conditions that improve yields and reduce byproduct formation. These innovations are not only beneficial for producing this specific compound but also have broader implications for synthetic organic chemistry. For example, recent reports describe novel ligands designed to enhance cross-coupling efficiencies when used with this substrate.

From an industrial perspective, the demand for high-quality intermediates like 3-Bromo-6-methoxy-2,4-dimethylpyridine continues to grow as pharmaceutical companies seek innovative solutions for drug development. Manufacturers have invested in advanced purification techniques and process optimization to meet these needs. This ensures that researchers can access reliable supplies of this compound without compromising on purity or performance. Such efforts are crucial for accelerating the discovery pipeline in medicinal chemistry.

The future directions for research on 3-Bromo-6-methoxy-2,4-dimethylpyridine are diverse and exciting. Exploration into its role as a building block for more complex scaffolds remains a focal point, with particular interest in developing molecules with improved pharmacokinetic profiles. Additionally, computational methods are being employed to predict novel derivatives with enhanced biological activity using machine learning models trained on large datasets of pyridine-based drugs.

In conclusion,3-Bromo-6-methoxy-2,4-dimethylpyridine (CAS No. 819069-57-3) represents a significant asset in modern chemical biology and drug discovery programs. Its unique structural attributes and reactivity patterns make it an indispensable tool for synthetic chemists striving to create innovative therapeutic agents. As research progresses,this compound is poised to play an even greater role in shaping the future landscape of medicinal chemistry。

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